1-[(5-chloro-2-methoxyphenyl)sulfonyl]-N-cyclopropyl-4-piperidinecarboxamide

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)sulfonyl-N-cyclopropylpiperidine-4-carboxamide
• InChI: InChI=1S/C16H21ClN2O4S/c1-23-14-5-2-12(17)10-15(14)24(21,22)19-8-6-11(7-9-19)16(20)18-13-3-4-13/h2,5,10-11,13H,3-4,6-9H2,1H3,(H,18,20)
• InChI Key: IOCPATMWFRIWSD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)S(=O)(=O)N2CCC(CC2)C(=O)NC3CC3
• Molecular Formula: C16H21ClN2O4S
• Molecular Weight: 372.9 g/mol

Description

1-[(5-chloro-2-methoxyphenyl)sulfonyl]-N-cyclopropyl-4-piperidinecarboxamide, also known as CP-690,550, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of Janus kinase inhibitors, which are small molecules that inhibit the activity of Janus kinases (JAKs), a family of intracellular enzymes involved in the regulation of immune and inflammatory responses. CP-690,550 has been shown to have potent immunosuppressive and anti-inflammatory effects, making it a promising candidate for the treatment of a variety of autoimmune and inflammatory diseases.

Mechanism of Action

Target of Action

Similar compounds have been reported to interact with various receptors and enzymes .

Mode of Action

It’s worth noting that the interaction of a compound with its target often involves the formation of a complex, which can lead to changes in the target’s function .

Biochemical Pathways

The interaction of a compound with its target can affect various biochemical pathways, leading to downstream effects .

Pharmacokinetics

These properties are crucial in determining the bioavailability of a compound .

Result of Action

The interaction of a compound with its target can lead to various molecular and cellular effects .